Cas no 1465073-72-6 (Hexane, 3-(bromomethyl)-3-ethyl-)

• Product Name: Hexane, 3-(bromomethyl)-3-ethyl-
• CAS No: 1465073-72-6
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 5282086
• Update Time: 2025-06-15

Hexane, 3-(bromomethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(bromomethyl)-3-ethyl-

• Inchi： 1S/C9H19Br/c1-4-7-9(5-2,6-3)8-10/h4-8H2,1-3H3
• InChI Key： VTUUCZDRLWVVER-UHFFFAOYSA-N
• SMILES： CCC(CBr)(CC)CCC

Additional information on Hexane, 3-(bromomethyl)-3-ethyl-

Hexane, 3-(bromomethyl)-3-ethyl- (CAS No. 1465073-72-6): An Overview and Recent Advances

Hexane, 3-(bromomethyl)-3-ethyl- (CAS No. 1465073-72-6) is a brominated derivative of hexane, characterized by its unique molecular structure and versatile applications in chemical and pharmaceutical research. This compound has gained significant attention due to its potential in various fields, including organic synthesis, medicinal chemistry, and materials science. In this article, we will delve into the properties, synthesis methods, and recent research developments surrounding Hexane, 3-(bromomethyl)-3-ethyl-.

Molecular Structure and Properties

Hexane, 3-(bromomethyl)-3-ethyl- is a colorless liquid with a molecular formula of C₈H₁₇Br. Its molecular weight is approximately 199.12 g/mol. The compound features a bromomethyl group attached to the third carbon atom of the hexane chain, along with an ethyl group at the same position. This unique structure imparts specific chemical reactivity and physical properties to the molecule.

The presence of the bromomethyl group makes Hexane, 3-(bromomethyl)-3-ethyl- an excellent electrophilic reagent in organic synthesis. It can readily undergo nucleophilic substitution reactions (SN2) and elimination reactions (E2), making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the ethyl group provides steric hindrance, which can influence the regioselectivity of these reactions.

Synthesis Methods

The synthesis of Hexane, 3-(bromomethyl)-3-ethyl- can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 3-ethylhexene using N-bromosuccinimide (NBS) or bromine in a suitable solvent such as dichloromethane or carbon tetrachloride. This reaction typically proceeds via a radical mechanism and yields high purity Hexane, 3-(bromomethyl)-3-ethyl-.

An alternative approach involves the reaction of 3-ethylhexan-1-ol with thionyl chloride to form the corresponding chloroalkane, followed by substitution with sodium bromide to introduce the bromine atom. This method is advantageous for large-scale production due to its simplicity and cost-effectiveness.

Applications in Chemical and Pharmaceutical Research

Hexane, 3-(bromomethyl)-3-ethyl- has found extensive applications in various areas of chemical and pharmaceutical research. In organic synthesis, it serves as a versatile building block for constructing complex organic molecules. For instance, it can be used to introduce bromine functionality into target molecules, which can then be further functionalized through various chemical transformations.

In medicinal chemistry, Hexane, 3-(bromomethyl)-3-ethyl- has been utilized in the development of novel drug candidates. Recent studies have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic properties. For example, researchers have used this compound to synthesize derivatives with anti-inflammatory and anticancer activities.

In materials science, Hexane, 3-(bromomethyl)-3-ethyl- has shown promise in the preparation of functional polymers and coatings. Its reactivity allows for the incorporation of various functional groups into polymer chains, leading to materials with tailored properties such as enhanced mechanical strength and improved thermal stability.

Recent Research Developments

The field of chemical and pharmaceutical research is constantly evolving, and recent studies have shed new light on the potential applications of Hexane, 3-(bromomethyl)-3-etyl-. A notable study published in the Journal of Organic Chemistry investigated the use of this compound in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of Hexane, 3-(bromomethyl)-3-etyl- exhibited potent antiviral activity against several viral strains, including influenza and herpes simplex viruses.

In another study published in Advanced Materials, scientists explored the use of Hexane, 3-(bromomethyl)-3-etyl--based polymers in drug delivery systems. The study showed that these polymers could effectively encapsulate and release therapeutic agents in a controlled manner, offering promising applications in targeted drug delivery.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Hexane, 3-(bromomethyl)-3-etyl- is generally considered safe when used under controlled conditions, proper precautions should be taken to ensure safe handling and storage. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

Conclusion

Hexane, 3-(bromomethyl)-3-etyl- (CAS No. 1465073-72-6) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure makes it an excellent reagent for organic synthesis and a promising precursor for developing novel bioactive compounds and functional materials. Recent research developments have further highlighted its potential in areas such as antiviral agents and drug delivery systems. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to advancements in various scientific fields.